Pyrrolo[1,2-a]pyrimidine, octahydro-1-(phenylmethyl)-
Overview
Description
“Pyrrolo[1,2-a]pyrimidine, octahydro-1-(phenylmethyl)-” is a chemical compound with the molecular formula C14H20N2 and a molecular weight of 216.32 g/mol . Pyrrolo[1,2-a]pyrimidines are synthesized as the synthetic applications of NH-pyrroles .
Synthesis Analysis
The synthesis of pyrrolo[1,2-a]pyrimidines involves a metal-free method for the synthesis of unsymmetrically tetrasubstituted NH-pyrroles using a consecutive chemoselective double cyanation . The desired pyrroles were obtained with yields up to 99% and good functional group tolerance . Another method for the preparation of pyrrolo[1,2-a]pyrimidine enantiomers is reported, which is based on domino ring-closure followed by microwave-induced retro Diels-Alder (RDA) protocols .Molecular Structure Analysis
The molecular structure of “Pyrrolo[1,2-a]pyrimidine, octahydro-1-(phenylmethyl)-” is characterized by a six-membered ring containing four carbon atoms and two nitrogen atoms .Chemical Reactions Analysis
Mechanistic studies identified a reaction mechanism that features a subtle sequence of first cyano-addition and migration, followed by cyano-addition and aromatization to afford the pyrrole skeleton . The chirality of the desired products is transferred from norbornene derivatives .Physical And Chemical Properties Analysis
“Pyrrolo[1,2-a]pyrimidine, octahydro-1-(phenylmethyl)-” has a molecular weight of 216.32 g/mol. More detailed physical and chemical properties were not found in the search results.Mechanism of Action
While the specific mechanism of action for “Pyrrolo[1,2-a]pyrimidine, octahydro-1-(phenylmethyl)-” is not explicitly mentioned in the search results, it’s worth noting that pyrrolo[1,2-a]pyrimidines have been found to exhibit unpredicted time-dependent aggregation-induced emission enhancement (AIEE) properties .
Future Directions
Pyrrolo[1,2-a]pyrimidines are among the most important heterocycles in pharmaceuticals and agrochemicals . They have shown to exhibit diverse pharmacological properties, thus, there is immense interest from the synthesis community on the synthesis of this scaffold . Future research may focus on further exploring the pharmacological properties of these compounds and developing more efficient synthesis methods.
properties
IUPAC Name |
1-benzyl-3,4,6,7,8,8a-hexahydro-2H-pyrrolo[1,2-a]pyrimidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2/c1-2-6-13(7-3-1)12-16-11-5-10-15-9-4-8-14(15)16/h1-3,6-7,14H,4-5,8-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYQWHUCTTYCIAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2N(C1)CCCN2CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00473533 | |
Record name | Pyrrolo[1,2-a]pyrimidine, octahydro-1-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00473533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
515145-31-0 | |
Record name | Pyrrolo[1,2-a]pyrimidine, octahydro-1-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00473533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.